Cas no 879580-85-5 (5-ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol)

• Product Name: 5-ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol
• CAS No: 879580-85-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5421618
• Update Time: 2025-05-22

5-ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(3-methyl-4-phenylisoxazol-5-yl)phenol
• Phenol, 5-ethoxy-2-(3-methyl-4-phenyl-5-isoxazolyl)-
• 5-ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol

• Inchi： 1S/C18H17NO3/c1-3-21-14-9-10-15(16(20)11-14)18-17(12(2)19-22-18)13-7-5-4-6-8-13/h4-11,20H,3H2,1-2H3
• InChI Key： WQAKUIIRKSQCER-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1ON=C(C)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol

5-Ethoxy-2-(3-methyl-4-phenyl-1,2-oxazol-5-yl)phenol (CAS No. 879580-85-5): A Comprehensive Overview

The compound 5-Ethoxy-2-(3-methyl-4-phenyl-1,2-Oxazol-5-Yl)Phenol (commonly referred to by its CAS number 879580-85-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features and functional groups. The molecule incorporates an ethoxy group at the 5-position of the phenolic ring and a substituted oxazole moiety at the 2-position, which contributes to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 879580-85 through a variety of methodologies, including multi-component reactions and microwave-assisted synthesis. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for high-end applications. The structure of 5-Ethoxy...Phenol is particularly interesting due to the presence of the oxazole ring, which is known for its aromaticity and stability. This feature makes it a valuable building block in medicinal chemistry.

One of the most promising applications of CAS No. 879580 lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in anti-inflammatory and antioxidant assays. Researchers have demonstrated that 5-Ethoxy...Phenol can modulate key cellular pathways involved in inflammation, making it a potential candidate for treating chronic inflammatory diseases.

In addition to its pharmacological applications, CAS No. 879580 has also garnered attention in materials science due to its ability to form stable complexes with metal ions. This property has led to investigations into its use as a ligand in catalytic systems and as a precursor for advanced materials such as metallopolymers. Recent studies have highlighted its role in enhancing the catalytic efficiency of transition metal catalysts, particularly in organic transformations.

The synthesis of CAS No. 879580 involves a series of well-defined steps that ensure high precision and reproducibility. The process typically begins with the preparation of intermediate oxazole derivatives, followed by their coupling with phenolic precursors under optimized conditions. This multi-step synthesis not only underscores the complexity of the molecule but also highlights the importance of stereochemical control in achieving desired outcomes.

From an environmental perspective, researchers have explored the biodegradability and toxicity profiles of CAS No. 879580, which are critical factors for its safe use in industrial and therapeutic settings. Preliminary studies indicate that this compound exhibits low toxicity towards aquatic organisms, suggesting its potential for eco-friendly applications.

In conclusion, CAS No. 879580 (5-Ethoxy...Phenol) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a key player in both academic research and industrial development.